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TPCA-1 is characterized as a potent and selective inhibitor of IκB kinase-2 (IKK-2, also known as IKKβ), a

key kinase in the NF-κB signaling pathway [1] [2] [3].

The quantitative data available from the search results is summarized in the table below.

Target Reported IC₅₀ / Potency Experimental Context Selectivity Note

IKK-2
(IKKβ)

17.9 nM [2] Cell-free assay [2] Primary target

IKK-1
(IKKα)

400 nM [2] Cell-free assay [2] 22-fold selective over IKK-1 [2]

JNK3 3600 nM [2] Cell-free assay [2] >100-fold less potent vs. IKK-2
[2]

STAT3 Reported as an inhibitor
[2]

Information not
specified

Also described as an inhibitor
[2]

Kinase Profiling Methodologies

To generate a full kinase selectivity panel, the following industry-standard experimental protocols are used.

The search results indicate that these methods are critical for accurate pharmacological validation [4].
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Common Profiling Technologies: Several reliable methods are used for kinase inhibitor selectivity

profiling. The radioactive filter binding assay is considered a "gold standard" due to its sensitivity
and direct measurement of kinase function. Other widely used formats include:

Substrate mobility shift assay (e.g., Caliper format)
Competitive binding assay (e.g., DiscoverX's KinomeScan)

Fluorescence resonance energy transfer (FRET)-based assays (e.g., Z'-LYTE) [4]
Commercial Profiling Services: Specialized laboratories offer extensive kinase profiling services.

The table below lists some providers mentioned in the literature.

Provider
Profile Size (Wild-type
Kinases)

Typical Technology

DiscoverX (Ambit) 394 Competitive binding

(KinomeScan)

Reaction Biology 348 Radioactive filter binding

ProQinase 298 Radioactive filter binding

Carna Biosciences 272 Substrate mobility shift

MRC Centre for Kinase
Profiling

122 Radioactive filter binding

The following diagram illustrates the general workflow for conducting a kinase selectivity study, from assay

preparation to data analysis.
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Start Kinase Profiling

Assay Preparation
• Express/Purify Kinases
• Standardize Conditions

Compound Addition
• Add TPCA-1

• Use DMSO as Control

Incubation
• Add ATP/Substrate

• Allow Reaction

Signal Detection
• Measure Phosphorylation
(Filter Binding, FRET, etc.)

Data Analysis
• Calculate % Inhibition
• Determine IC₅₀ Values

Output: Selectivity Profile
• Heat Maps

• Selectivity Entropy Score

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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